Glutaronitrile

• IUPAC Name: pentanedinitrile
• InChI: InChI=1S/C5H6N2/c6-4-2-1-3-5-7/h1-3H2
• InChI Key: ZTOMUSMDRMJOTH-UHFFFAOYSA-N
• Canonical SMILES: C(CC#N)CC#N
• Molecular Formula: C5H6N2
• DSSTOX Substance ID: DTXSID6060266
• Molecular Weight: 94.11 g/mol
• CAS RN: 544-13-8

Description

Biocatalytic Desymmetrization of Glutaronitrile

The study presented in paper explores the desymmetrization of prochiral 3-substituted glutaronitriles to access optically active compounds such as (S)-Pregabalin and (R)-Baclofen. The process utilizes nitrilases from various sources to catalyze the hydrolysis of the substrates, resulting in high enantiomeric excesses. This enzymatic approach is superior to traditional chemical hydrolysis and demonstrates the influence of the 3-substituent on enzyme activity and stereoselectivity. The successful preparation of (S)-2a and (S)-2b with high yields and enantiomeric excesses using biocatalysts is a significant advancement in the synthesis of β-substituted γ-amino acids, which are important in pharmaceuticals.

Structural Analysis of Glutaronitrile Salts

Paper delves into the structural analysis of hydrogen halide salts of glutaronitrile using NMR analysis. The study identifies the salts as 2,2-dihalo-6-amino-2,3,4,5-tetrahydropyridinium halides and outlines a method for converting these materials into 2-amino-6-halo-3,4-dihydropyridines. These compounds represent a novel and reactive class of functionally substituted dihydropyridines. The research extends to other substituted glutaronitriles, providing proof of their structures and expanding the understanding of these compounds' chemical behavior.

Rotational Spectroscopy of Glutaronitrile

In paper , the rotational spectrum of glutaronitrile is measured to support its potential detection in the interstellar medium (ISM). Despite the prevalence of nitriles in the ISM, dinitriles have been scarcely detected, partly due to a lack of laboratory data. The study presents the measurement of 111 rotational transitions of glutaronitrile and determines various rotational constants. However, the search for glutaronitrile in molecular clouds did not yield a detection, and upper limits for its column densities were established.

Glutaronitrile in Li-ion Batteries

The evaluation of glutaronitrile as a co-solvent in electrolyte mixtures for Li-ion batteries is the focus of paper . The study finds that glutaronitrile-based electrolytes exhibit high ionic conductivities, low viscosities, and improved aluminum corrosion resistance. The electrochemical stability of these electrolytes is tested, and the performance of Li-ion batteries using these electrolytes is assessed, showing good discharge capacities and low capacity fade over cycles.

Detection of Methyldibromo Glutaronitrile in Cosmetics

Paper presents a gas chromatography-mass spectrometry method for detecting methyldibromo glutaronitrile (MDBGN) in cosmetic products. MDBGN, a prohibited preservative due to its allergenic properties, is analyzed in various cosmetics, demonstrating the method's effectiveness in identifying illegal additions of this compound.

Chemical Reactions of Glutaronitrile in Polymers

The chemical transformation of nitrile groups in polyacrylonitrile and related polymers is studied in paper . The reaction with asymmetrical diamines leads to the formation of dialkylaminoalkylacrylamide groups. Glutaronitrile serves as a model compound to understand this transformation, which is characterized by spectroscopic and rheological methods.

Toughening of Epoxy Systems with Glutaronitrile

Paper investigates the use of glutaronitrile as a chain extender to enhance the toughness of cured DGEBA/MDA epoxy systems. The addition of glutaronitrile affects the cure kinetics, increasing the activation energy and decreasing the cure rate. The study measures the impact strength, glass transition temperature, and heat deformation temperature, noting improvements in toughness with the addition of glutaronitrile.

Complexes of Niobium(V) and Tantalum(V) with Glutaronitrile

Complexes of niobium(V) and tantalum(V) halides with glutaronitrile are synthesized and characterized in paper . The study identifies two types of complexes and uses conductivity and spectrophotometric studies to determine the coordination site and rotational isomers of the ligand molecules. The findings suggest that glutaronitrile assumes different conformations in the complexes, providing insight into the coordination chemistry of these metal halides with dinitriles.

Scientific Research Applications

• Organic Synthesis

  • Glutaronitrile is used in the preparation of dicarbonyl compounds.
  • It’s involved in the aldoxime–nitrile pathway, which is one of the important routes of carbon and nitrogen metabolism in many life forms and a key interface for plant–microbe interactions.
  • It’s used in the synthesis of cadaverine, a colorless viscous fuming liquid with a special odor, also known as 1,5-diaminopentane, 1,5-pentanediamine and pentamethylene diamine.

• Pharmaceuticals

  • Glutaronitrile is used in the synthesis of a series of high-value fine chemicals and pharmaceuticals.
  • It’s used in the synthesis of 1,5-dimethyl-2-piperidone (1,5-DMPD), atorvastatin, gabapentin, ®-baclofen, and (S)-pregabalin.

• Biocatalysis

  • Glutaronitrile is used in nitrilase-mediated biocatalysis reactions.
  • It’s used in the synthesis of important compounds from simple substrates.

• High Energy/Power Li-ion Batteries

  • Glutaronitrile is used as an electrolyte additive in high energy/power Li-ion batteries.
  • It’s evaluated as a co-solvent in thermally and (anodically) electrochemically stable electrolyte mixtures suitable for high energy/power Li-ion batteries.

• Preparation of Zinc Glutarate

  • Glutaronitrile is used as a glutarate ligand source to prepare zinc glutarate (ZnGA) by reacting with zinc perchlorate hexahydrate.

• Regioselective Nitrilase

  • Glutaronitrile is used in regioselective nitrilase-mediated biocatalysis reactions.
  • It’s used in the synthesis of a series of high-value fine chemicals and pharmaceuticals.
  • Carbon chain lengths and substituent group positions of substrates are found to be two crucial factors in affecting regioselectivity of nitrilase.

• Green Chemical and Biological Synthesis of Cadaverine

  • Glutaronitrile is used in the green chemical and biological synthesis of cadaverine.
  • Cadaverine can participate in plant physiological processes such as cell division and growth, promoting the development of pistils and stamens, regulating the senescence process, improving fruit development, and increasing yield.
  • It can also be used to treat arrhythmia, relieve hypoglycemia, and effectively cure dysentery.
  • Cadaverine can be used as an important monomer to develop a series of high value-added products with commercial prospects.

• Hydrolysis of Glutaronitrile

  • Glutaronitrile is used in hydrolysis reactions.
  • Regioselective nitrilases could hydrolyze only one cyano group of dinitriles into corresponding cyanocarboxylic acids, which are virtually impossible by chemical hydrolysis.
  • For example, Cohen et al. investigated the hydrolysis of glutaronitrile and the results indicated that CCBA was the final product with a yield of 71% after an 18-h reaction.

• Renewable Polymers

  • Glutaronitrile is used in the synthesis of renewable polymers.
  • Much attention is focused on the renewable polymers made by cadaverine, such as polyamide, polyurethane, and polyurea.
  • Among them, high-performance polyamide nylon 5X materials (for example, nylon 52, 5T, 54, 56, 510, 516 or 518, and so on) have excellent properties in terms of mechanical strength, air permeability, moisture absorption, and flame retardancy, and can be used in many important fields such as chemical fibers and engineering plastics.

• Synthesis of Pentamethylene Diisocyanate (PDI)

  • Glutaronitrile is used in the synthesis of Pentamethylene Diisocyanate (PDI), a new aliphatic isocyanate.
  • PDI can be applied in polyurethane coatings and adhesives.

Safety And Hazards

Glutaronitrile is labelled as a danger according to GHS labelling. The hazard statements include H301, H312, H332 which indicate that it is toxic if swallowed, harmful in contact with skin, and harmful if inhaled. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is advised.